Cas no 339103-38-7 (N-(3,5-Dichlorophenyl)-2-(N-phenyl4-fluorobenzenesulfonamido)acetamide)

N-(3,5-Dichlorophenyl)-2-(N-phenyl4-fluorobenzenesulfonamido)acetamide structure
339103-38-7 structure
Product Name:N-(3,5-Dichlorophenyl)-2-(N-phenyl4-fluorobenzenesulfonamido)acetamide
CAS No:339103-38-7
MF:C20H15Cl2FN2O3S
MW:453.314105272293
CID:5712610
PubChem ID:1486718
Update Time:2023-10-15

N-(3,5-Dichlorophenyl)-2-(N-phenyl4-fluorobenzenesulfonamido)acetamide Chemical and Physical Properties

Names and Identifiers

    • 339103-38-7
    • N-(3,5-dichlorophenyl)-2-(N-phenyl4-fluorobenzenesulfonamido)acetamide
    • 8K-390S
    • N-(3,5-dichlorophenyl)-2-{[(4-fluorophenyl)sulfonyl]anilino}acetamide
    • Oprea1_436529
    • AKOS005103233
    • N-(3,5-dichlorophenyl)-2-(N-(4-fluorophenyl)sulfonylanilino)acetamide
    • N-(3,5-DICHLOROPHENYL)-2-([(4-FLUOROPHENYL)SULFONYL]ANILINO)ACETAMIDE
    • Acetamide, N-(3,5-dichlorophenyl)-2-[[(4-fluorophenyl)sulfonyl]phenylamino]-
    • N-(3,5-Dichlorophenyl)-2-(N-phenyl4-fluorobenzenesulfonamido)acetamide
    • Inchi: 1S/C20H15Cl2FN2O3S/c21-14-10-15(22)12-17(11-14)24-20(26)13-25(18-4-2-1-3-5-18)29(27,28)19-8-6-16(23)7-9-19/h1-12H,13H2,(H,24,26)
    • InChI Key: NCSSIULMZCLDJK-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=C(C=1)NC(CN(C1C=CC=CC=1)S(C1C=CC(=CC=1)F)(=O)=O)=O)Cl

Computed Properties

  • Exact Mass: 452.0164471g/mol
  • Monoisotopic Mass: 452.0164471g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 6
  • Complexity: 637
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 74.9Ų
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